Cas no 1174306-96-7 (5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1174306-96-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD11868688
• CID: 5176908
• PubChem ID: 39733122
• Update Time: 2025-08-04

5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(acetylamino)-1-methyl-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 5-(acetylamino)-1-methyl-
• 5-Acetamido-1-methyl-1h-pyrazole-3-carboxylic acid
• 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD11868688
• Inchi： 1S/C7H9N3O3/c1-4(11)8-6-3-5(7(12)13)9-10(6)2/h3H,1-2H3,(H,8,11)(H,12,13)
• InChI Key： XESHSTSAEAOALM-UHFFFAOYSA-N
• SMILES： N1(C)C(NC(C)=O)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 183.064
• Monoisotopic Mass: 183.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2

Additional information on 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-Acetamido-1-Methyl-1H-Pyrazole-3-Carboxylic Acid (CAS No. 1174306-96-7)

5-Acetamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1174306-96-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid.

Chemical Structure and Properties

5-Acetamido-1-methyl-1H-pyrazole-3-carboxylic acid is a derivative of pyrazole, a five-membered heterocyclic compound with two nitrogen atoms. The structure of this compound includes an acetamido group at the 5-position and a methyl group at the 1-position of the pyrazole ring, along with a carboxylic acid group at the 3-position. The molecular formula of 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid is C₈H₉N₃O₃, and its molecular weight is approximately 187.18 g/mol.

The presence of the carboxylic acid group imparts acidic properties to the molecule, making it soluble in polar solvents such as water and ethanol. The acetamido group contributes to the compound's stability and reactivity, while the methyl group enhances its lipophilicity. These structural features collectively influence the compound's pharmacological properties and biological activities.

Synthesis Methods

The synthesis of 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid has been explored through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common method involves the reaction of 5-amino-1-methylpyrazole with acetic anhydride to form the acetamido derivative, followed by carboxylation to introduce the carboxylic acid group.

A more recent approach involves the use of microwave-assisted synthesis, which has been shown to significantly enhance reaction efficiency and reduce reaction times. This method typically involves the condensation of 5-amino-1-methylpyrazole with acetic anhydride under microwave irradiation, followed by carboxylation using carbon dioxide or other carboxylation reagents.

Biological Activities and Therapeutic Potential

5-Acetamido-1-methyl-1H-pyrazole-3-carboxylic acid has been extensively studied for its biological activities and potential therapeutic applications. One of its most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid has demonstrated promising antitumor activity. Studies have reported that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/Akt signaling pathway, which is often dysregulated in cancer cells.

Clinical Trials and Future Prospects

The therapeutic potential of 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid has led to its evaluation in several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and efficacy in treating inflammatory diseases and certain types of cancer.

Ongoing research aims to further elucidate the mechanisms underlying the biological activities of 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid. Additionally, efforts are being made to optimize its pharmacokinetic properties for improved bioavailability and reduced side effects. These advancements hold promise for translating this compound into clinical practice for a wide range of therapeutic applications.

Conclusion

In conclusion, 5-acetamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1174306-96-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers valuable properties that make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing treatments for inflammatory diseases and cancer.